Cas no 1807095-39-1 (4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine
• CAS No: 1807095-39-1
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4882206
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine

• Inchi： 1S/C7H5F3N2O3/c1-15-5-3(6(8)9)2-4(12(13)14)11-7(5)10/h2,6H,1H3
• InChI Key： KVBVSZZXHDHUAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC([N+](=O)[O-])=NC(=C1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine

Introduction to 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine (CAS No. 1807095-39-1)

4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine (CAS No. 1807095-39-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of difluoromethyl, fluoro, methoxy, and nitro groups imparts distinct chemical and biological properties, making it a subject of extensive study.

The molecular structure of 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine is composed of a pyridine ring substituted with a difluoromethyl group at the 4-position, a fluoro group at the 2-position, a methoxy group at the 3-position, and a nitro group at the 6-position. These functional groups contribute to the compound's reactivity and stability, which are crucial for its potential use in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. The difluoromethyl group in 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine is particularly noteworthy for its influence on metabolic stability and bioavailability. Fluorine atoms can also modulate the binding affinity and selectivity of molecules to their target receptors, which is essential for optimizing therapeutic efficacy.

The methoxy group at the 3-position of the pyridine ring further enhances the lipophilicity of 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine, facilitating its cellular uptake and distribution. This property is particularly advantageous in designing drugs that need to penetrate biological membranes efficiently. Additionally, the methoxy group can influence the electronic environment around the pyridine ring, affecting its reactivity and interaction with biological targets.

The nitro group at the 6-position imparts significant electronic effects to the molecule, making it an excellent electrophilic species. This feature is valuable in various chemical reactions, including nucleophilic substitution and reduction processes. In biological systems, nitro groups can undergo reduction to form amino groups, which can have diverse biological activities depending on the context. This transformation can be harnessed to design prodrugs that are activated in specific cellular environments.

In terms of synthetic accessibility, 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine can be prepared through well-established synthetic routes involving sequential functionalization steps. For instance, starting from a suitable pyridine derivative, one can introduce the difluoromethyl group via electrophilic fluorination reactions followed by selective substitution reactions to introduce the fluoro and methoxy groups. The nitration step can be performed using standard nitration conditions to achieve the final product.

The potential applications of 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine are diverse and promising. In cancer research, this compound has shown potential as a lead molecule for developing anti-cancer agents due to its ability to interact with specific protein targets involved in cell proliferation and apoptosis. Preclinical studies have demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines.

In addition to cancer therapy, 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine has been explored for its anti-inflammatory properties. The presence of multiple functional groups allows for fine-tuning of its pharmacological profile to achieve optimal anti-inflammatory effects without significant side effects. This makes it a promising candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

To further advance the development of 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine, ongoing research focuses on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models. Advanced computational methods such as molecular dynamics simulations and quantitative structure-activity relationship (QSAR) studies are being employed to predict its behavior in biological systems and guide rational drug design.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-methoxy-6-nitropyridine (CAS No. 1807095-39-1) represents a promising scaffold for developing novel therapeutic agents with diverse applications in medicine. Its unique structural features and versatile chemical properties make it an attractive target for further investigation and optimization in drug discovery programs.